Cas no 2694057-50-4 (rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylate, trifluoroacetic acid)

• Product Name: rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylate, trifluoroacetic acid
• CAS No: 2694057-50-4
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 5626586
• PubChem ID: 165947590
• Update Time: 2025-10-30

rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2694057-50-4
• EN300-28334298
• rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylate; trifluoroacetic acid
• rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylate, trifluoroacetic acid

• Inchi： 1S/C8H13NO2.C2HF3O2/c1-4-5-3-6(9-4)7(5)8(10)11-2;3-2(4,5)1(6)7/h4-7,9H,3H2,1-2H3;(H,6,7)/t4-,5-,6-,7+;/m1./s1
• InChI Key： SWMFOEUCKGKBKV-MDTBIHKOSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C([C@@H]1[C@H]2C[C@@H]1[C@@H](C)N2)=O

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo2.1.1hexane-5-carboxylate, trifluoroacetic acid

Professional Introduction to Rac-Methyl (1R,3R,4S,5S)-3-Methyl-2-Azabicyclo[2.1.1]Hexane-5-Carboxylate, Trifluoroacetic Acid (CAS No. 2694057-50-4)

Rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylate, trifluoroacetic acid (CAS No. 2694057-50-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural and functional properties. The presence of a trifluoroacetic acid moiety further enhances its chemical reactivity and potential applications in drug development.

The structure of rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylate is characterized by a bicyclic framework consisting of three rings: a seven-membered azabicyclo[2.1.1]hexane ring and two additional carbon rings. The stereochemistry of this compound is crucial, with the specific configuration at the 1R, 3R, 4S, and 5S positions contributing to its unique chemical behavior. This stereochemical purity makes it a valuable intermediate in the synthesis of complex pharmaceutical molecules.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. Azabicycloalkanes have emerged as promising candidates due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The CAS No. 2694057-50-4 associated with this compound underscores its significance in ongoing research efforts aimed at identifying new therapeutic agents.

One of the most compelling aspects of rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylate is its potential as a building block for more complex molecules. The trifluoroacetic acid group provides a versatile handle for further functionalization through various chemical reactions such as esterification, amidation, and alkylation. These modifications can be tailored to produce derivatives with enhanced biological activity and improved pharmacological profiles.

Recent studies have highlighted the role of azabicycloalkanes in the development of drugs targeting neurological disorders and infectious diseases. The rigid bicyclic core of these compounds often facilitates optimal binding to biological targets, leading to increased efficacy and reduced side effects compared to linear analogs. The rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylate structure has been investigated for its potential in modulating enzyme activity and receptor interactions.

The trifluoroacetic acid moiety in this compound also contributes to its stability under various reaction conditions, making it a reliable starting material for synthetic chemists. The ability to handle this compound without significant degradation ensures consistent yields and purity in subsequent synthetic steps. This reliability is particularly important in industrial-scale production where consistency is paramount.

In the context of drug discovery pipelines, intermediates like rac-methyl (1R,3R,4S,5S)-3-methyl-2-azabicyclo[2.1.1]hexane-5-carboxylate play a critical role in bridging the gap between lead identification and final drug formulation. Their structural complexity allows for the exploration of multiple pharmacophoric elements simultaneously, which can accelerate the optimization process.

The synthesis of this compound typically involves multi-step organic reactions that require careful control over reaction conditions to achieve high enantiomeric purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce these complex molecules with greater efficiency and precision than ever before.

One notable application of azabicycloalkanes is in the development of protease inhibitors for treating viral infections and cancerous conditions. The unique three-dimensional structure of these compounds can be engineered to fit into active sites on target enzymes with high specificity. The CAS No. 2694057-50-4 identifier helps researchers locate relevant literature and patents pertaining to its use in such applications.

Another area where this compound shows promise is in the design of kinase inhibitors for oncology research. Kinases are enzymes that play a key role in cell signaling pathways associated with tumor growth and progression. By developing inhibitors that target these kinases specifically without affecting other enzymes or biological processes, researchers aim to create more effective cancer treatments.

The trifluoroacetic acid group can be strategically positioned within a molecule to enhance its solubility or metabolic stability while maintaining biological activity—a crucial balance in drug design known as pharmacokinetic optimization.

As our understanding of molecular interactions continues to evolve at a rapid pace,rac-methyl (1R,3R,4S,5S)-3-methyl-2 azabicyclo[2.] [21.] [11.]hexane - carboxylate, trifluoroacetic acid will undoubtedly remain at the forefront of pharmaceutical research efforts aimed at developing innovative therapies for unmet medical needs.